6-(Pyridin-3-yl)-2-({1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-pyridin-3-yl-2-[[1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C18H15F3N6O/c19-18(20,21)15-5-7-23-17(24-15)26-9-12(10-26)11-27-16(28)4-3-14(25-27)13-2-1-6-22-8-13/h1-8,12H,9-11H2
• InChI Key: FUBZIKMSMOXFCP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=CC(=N2)C(F)(F)F)CN3C(=O)C=CC(=N3)C4=CN=CC=C4
• Molecular Formula: C18H15F3N6O
• Molecular Weight: 388.3 g/mol

Description

6-(Pyridin-3-yl)-2-({1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C18H15F3N6O and its molecular weight is 388.354. The purity is usually 95%.
BenchChem offers high-quality 6-(Pyridin-3-yl)-2-({1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(Pyridin-3-yl)-2-({1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metal Chelation and Crystal Engineering

• 6-(Pyridin-3-yl)-2-({1-[4-(trifluoromethyl)pyrimidin-2-yl]azetidin-3-yl}methyl)-2,3-dihydropyridazin-3-one and its analogs have structural similarities to 2,2′-bipyridine, enabling them to chelate metals effectively. This property is harnessed in creating metallotectons, which are building blocks used for engineering hydrogen-bonded crystals. The ligands interact with metals like Ag(I) to form cationic chelates, with diaminotriazinyl (DAT) groups significantly influencing the resulting structures through hydrogen bonding and coordinative interactions. Such designed materials have applications in crystal engineering, showcasing their utility in constructing predictable and sophisticated molecular architectures (Duong et al., 2011).

Coordination Chemistry and Electrochemical Properties

• The compound's analogs are used in coordination chemistry, particularly in synthesizing metal complexes with iron (Fe) and cobalt (Co). These complexes exhibit varying spin states and electrochemical properties that are influenced by the nitrogen content of the ligands. This property is critical in understanding and designing metal complexes with specific electronic and magnetic properties, impacting materials science and catalysis applications (Cook et al., 2013).

Biological Activity and Agricultural Applications

• Derivatives of the compound have shown promising biological activities. Preliminary screenings indicate that certain synthesized compounds exhibit plant growth-stimulating effects, which could be significant for agricultural chemistry and the development of new agrochemicals (Pivazyan et al., 2019).